- Synthesis and antilipolytic activities of quinolyl carbanilates and related analogs, Journal of Medicinal Chemistry, 1987, 30(1), 62-7
Cas no 89590-22-7 (1,3-benzoxazol-4-ol)
1,3-benzoxazol-4-ol structure
Product Name:1,3-benzoxazol-4-ol
CAS No:89590-22-7
MF:C7H5NO2
MW:135.120101690292
MDL:MFCD06795900
CID:712036
PubChem ID:13720697
Update Time:2024-12-09
1,3-benzoxazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzooxazol-4-ol
- 1,3-BENZOXAZOL-4-OL
- 4-Benzoxazolol
- 4-Hydroxybenzoxazole
- 1,3-benzoxazol-4-ol(SALTDATA: FREE)
- 4-hydroxybenzooxazole
- benzoxazol-4-ol
- benzo[d]oxazol-4-ol
- EN300-6740254
- benzooxazol-4-ol, AldrichCPR
- Z1198170499
- MFCD06795900
- SY274445
- 89590-22-7
- SCHEMBL646093
- DTXSID70547593
- AKOS006292890
- AS-56797
- DB-345511
- F17479
- CS-0029720
- 4-Hydroxy-benzoxazol
- DTXCID50498377
- 1,3-benzoxazol-4-ol
-
- MDL: MFCD06795900
- Inchi: 1S/C7H5NO2/c9-5-2-1-3-6-7(5)8-4-10-6/h1-4,9H
- InChI Key: MGQPBXGHGXFKJW-UHFFFAOYSA-N
- SMILES: OC1C2=C(OC=N2)C=CC=1
Computed Properties
- Exact Mass: 135.03200
- Monoisotopic Mass: 135.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 183 ºC (ethanol )
- Boiling Point: 270.0±13.0 ºC (760 Torr),
- Flash Point: 117.1±19.8 ºC,
- Refractive Index: 1.664
- Solubility: Slightly soluble (8 g/l) (25 º C),
- PSA: 46.26000
- LogP: 1.53340
1,3-benzoxazol-4-ol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-benzoxazol-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155415-1g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 1g |
$439 | 2021-06-08 | |
| Chemenu | CM155415-5g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 5g |
$884 | 2021-06-08 | |
| Chemenu | CM155415-10g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 10g |
$1328 | 2021-06-08 | |
| Chemenu | CM155415-25g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 25g |
$2216 | 2021-06-08 | |
| Chemenu | CM155415-1g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB267246-250 mg |
1,3-Benzoxazol-4-ol, 95%; . |
89590-22-7 | 95% | 250 mg |
€357.80 | 2023-07-20 | |
| abcr | AB267246-1 g |
1,3-Benzoxazol-4-ol, 95%; . |
89590-22-7 | 95% | 1 g |
€587.60 | 2023-07-20 | |
| Fluorochem | 225371-250mg |
Benzooxazol-4-ol |
89590-22-7 | 95% | 250mg |
£213.00 | 2022-02-28 | |
| Fluorochem | 225371-1g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 1g |
£376.00 | 2022-02-28 | |
| Fluorochem | 225371-5g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 5g |
£1288.00 | 2022-02-28 |
1,3-benzoxazol-4-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; 3 h, rt → reflux
Reference
- Synthesis and biological evaluation of pyrimidine derivatives as novel human Pin1 inhibitors, Bioorganic & Medicinal Chemistry, 2018, 26(8), 2186-2197
Production Method 3
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; 1.5 h, 80 °C
Reference
- Developing Metal-Binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds, Inorganic Chemistry, 2022, 61(19), 7631-7641
1,3-benzoxazol-4-ol Raw materials
1,3-benzoxazol-4-ol Preparation Products
1,3-benzoxazol-4-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
89590-22-7 (1,3-benzoxazol-4-ol) Related Products
- 51110-60-2(2-methylbenzodoxazol-4-ol)
- 29791-96-6(Polybenzoxazol)
- 98549-92-9(4-Hydroxy-2-aminobenzoxazol)
- 114980-26-6(6-Methoxybenzo[d]oxazole)
- 192753-32-5(4-methoxy-1,3-benzoxazole)
- 273-53-0(Benzoxazole)
- 132227-03-3(5-methoxy-1,3-benzoxazole)
- 106050-81-1(1,3-benzoxazol-6-ol)
- 89590-21-6(Benzoxazole, 4,4'-[1,2-ethanediylbis(oxy)]bis- (9CI))
- 89590-23-8(Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent